Cas no 61563-28-8 (Benzaldehyde, 2-chloro-3-methyl-)
61563-28-8 structure
Product Name:Benzaldehyde, 2-chloro-3-methyl-
CAS No:61563-28-8
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD11845907
CID:474740
PubChem ID:14492779
Update Time:2024-11-03
Benzaldehyde, 2-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-chloro-3-methyl-
- 2-CHLORO-3-METHYLBENZALDEHYDE
- 2-chloranyl-3-methyl-benzaldehyde
- Benzaldehyde,2-chloro-3-methyl
- A833304
- 61563-28-8
- 2-chloro-3-methylbenzaldehye
- LGOLMLQWRYFRHP-UHFFFAOYSA-N
- CS-0036697
- MFCD11845907
- DS-8875
- SY030838
- DTXSID50560942
- AKOS006345554
- SCHEMBL5313673
- 2-CHLORO-3-METHYLBENZAL DEHYDE
- 2-chloro-3-methyl-benzaldehyde
-
- MDL: MFCD11845907
- Inchi: 1S/C8H7ClO/c1-6-3-2-4-7(5-10)8(6)9/h2-5H,1H3
- InChI Key: LGOLMLQWRYFRHP-UHFFFAOYSA-N
- SMILES: ClC1C(C=O)=CC=CC=1C
Computed Properties
- Exact Mass: 154.01900
- Monoisotopic Mass: 154.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 228.4±20.0 ºC (760 Torr),
- Flash Point: 103.3±12.9 ºC,
- Refractive Index: 1.575
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 17.07000
- LogP: 2.46090
Benzaldehyde, 2-chloro-3-methyl- Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
Benzaldehyde, 2-chloro-3-methyl- Customs Data
- HS CODE:2913000090
- Customs Data:
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
Benzaldehyde, 2-chloro-3-methyl- Pricemore >>
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Benzaldehyde, 2-chloro-3-methyl- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:61563-28-8)Benzaldehyde, 2-chloro-3-methyl-
Order Number:A833304
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:32
Price ($):170.0/292.0/583.0
Email:sales@amadischem.com
Benzaldehyde, 2-chloro-3-methyl- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:61563-28-8)Benzaldehyde, 2-chloro-3-methyl-
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):170.0/292.0/583.0